Cas no 1352218-23-5 (1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one
• CAS No: 1352218-23-5
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• MDL: MFCD16618093
• CID: 5159346
• PubChem ID: 72708605
• Update Time: 2025-06-09

1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-2,2-difluoroethanone
• 1-(4-(Tert-butyl)phenyl)-2,2-difluoroethan-1-one
• 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one

• MDL： MFCD16618093
• Inchi： 1S/C12H14F2O/c1-12(2,3)9-6-4-8(5-7-9)10(15)11(13)14/h4-7,11H,1-3H3
• InChI Key： RHPUKBIBYXOXCY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(C)(C)C)C=C1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one

Recent Advances in the Study of 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one (CAS: 1352218-23-5)

1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one (CAS: 1352218-23-5) is a fluorinated ketone derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoroethyl and tert-butylphenyl moieties, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents or functional materials.

The synthesis of 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one has been optimized in recent years, with several research groups reporting efficient and scalable methods. A notable study published in the Journal of Organic Chemistry (2023) described a novel catalytic approach using palladium-based catalysts to achieve high yields and selectivity. The study highlighted the importance of the difluoroethyl group in enhancing the compound's stability and reactivity, which is critical for its applications in medicinal chemistry. Furthermore, the tert-butylphenyl moiety was found to contribute to the compound's lipophilicity, a property that can influence its pharmacokinetic profile in drug development.

In the context of medicinal chemistry, 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one has been investigated as a key intermediate in the synthesis of bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its use as a building block for the development of kinase inhibitors. The researchers demonstrated that the compound's fluorinated ketone group could be strategically modified to enhance binding affinity to target proteins, leading to potent inhibitors with improved selectivity. This finding opens new avenues for the design of next-generation therapeutics targeting cancer and inflammatory diseases.

Beyond its applications in drug discovery, 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one has also been studied for its potential in agrochemicals. A 2023 report in Pest Management Science highlighted its role as a precursor for novel pesticides. The compound's structural features were found to confer resistance to metabolic degradation, a desirable trait for agrochemicals aiming to prolong their efficacy in the field. Additionally, its low toxicity profile in non-target organisms makes it an attractive candidate for sustainable pest control solutions.

In conclusion, 1-(4-tert-butylphenyl)-2,2-difluoroethan-1-one (CAS: 1352218-23-5) represents a versatile and valuable compound in the realms of chemical biology and medicinal chemistry. Recent advancements in its synthesis and applications underscore its potential to contribute to the development of innovative therapeutics, agrochemicals, and functional materials. Future research is expected to further elucidate its mechanistic insights and expand its utility in diverse scientific and industrial applications.